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Compound of Interest

Compound Name: CGP46381

Cat. No.: B1668510

For Researchers, Scientists, and Drug Development Professionals

Core Summary

CGP46381 is a potent and selective antagonist of the GABA-B receptor, a key G-protein
coupled receptor involved in mediating slow and prolonged inhibitory neurotransmission in the
central nervous system. Despite its utility as a research tool, its commercial availability is
currently limited, with major suppliers having discontinued the product. This guide provides a
comprehensive overview of its technical specifications, biological action, and experimental
applications.

Commercial Availability

Formerly available from major suppliers such as Tocris Bioscience (Catalog #1247) and R&D
Systems, CGP46381 has been widely discontinued.[1] However, it may still be available for
research purposes through smaller chemical suppliers. Researchers should inquire with
companies such as APExBIO and Santa Cruz Biotechnology regarding its current stock and
availability.

Technical Data

A summary of the key quantitative data for CGP46381 is presented below.
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Property Value Source
Molecular Weight 219.26 g/mol [1]
Molecular Formula C10H22NO2P [1]
CAS Number 123691-14-5 [1]
Biological Activity Selectiv'e GABA-B receptor 1]
antagonist
ICs0 4.9 uM [1]
Solubility Soluble to 100 mM in water [1]
Storage Store at room temperature [1]

Signaling Pathway of GABA-B Receptor Antagonism

CGP46381 exerts its effects by blocking the action of GABA on the GABA-B receptor. This
metabotropic receptor is coupled to inhibitory G-proteins (Gi/o). Upon activation by GABA, the
G-protein dissociates, leading to the inhibition of adenylyl cyclase and a subsequent decrease
in intracellular cAMP levels. The Gy subunit can also directly modulate ion channels, leading
to the activation of inwardly rectifying potassium (K+) channels and the inhibition of voltage-
gated calcium (Ca2+) channels. By antagonizing this receptor, CGP46381 prevents these
downstream signaling events, thereby disinhibiting the neuron.
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GABA-B Receptor Signaling Pathway and Point of CGP46381 Antagonism.

Experimental Protocols

CGP46381 has been utilized in a variety of in vivo and in vitro experimental paradigms to
investigate the role of GABA-B receptors in neuronal function. Below are generalized
methodologies based on published research.

In Vivo Administration for Behavioral Studies

¢ Animal Models: CGP46381 has been used in various rodent models to assess its effects on
learning, memory, and other behavioral phenotypes.

o Administration Route: Due to its brain penetrant nature, CGP46381 can be administered
systemically, typically via intraperitoneal (i.p.) injection.

» Dosage: Effective doses in rodents have been reported in the range of 1-10 mg/kg.

¢ Vehicle: The compound is typically dissolved in saline for administration.
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+ Experimental Timeline: Animals are often habituated to the testing environment before drug
administration. Behavioral testing is then conducted at a specified time post-injection,
corresponding to the drug's peak activity.

In Vitro Electrophysiology in Brain Slices

¢ Slice Preparation: Acute brain slices (typically 300-400 um thick) containing the region of
interest are prepared from euthanized animals. Slices are maintained in artificial
cerebrospinal fluid (aCSF) saturated with 95% Oz / 5% CO..

¢ Recording: Whole-cell patch-clamp or field potential recordings are performed to measure
synaptic transmission and neuronal excitability.

« Drug Application: CGP46381 is bath-applied to the brain slices at a known concentration
(e.g., 10 uM) to block GABA-B receptor-mediated effects.

« Data Analysis: Changes in synaptic currents (e.g., IPSCs) or neuronal firing properties are
measured before and after the application of CGP46381 to determine the contribution of
GABA-B receptors to the observed phenomena.

Animal Preparation P .
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Generalized Experimental Workflow for In Vivo and In Vitro Studies with CGP46381.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1668510#is-cgp46381-commercially-available]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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